Cas no 29901-62-0 (Benzenesulfonic acid,4-amino-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,4-amino-, potassium salt (1:1)
• CAS No: 29901-62-0
• MF: C₆H₆KNO₃S
• MW: 211.280041217804
• CID: 278273
• PubChem ID: 23687234
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-, potassium salt (1:1)
• potassium,4-aminobenzenesulfonate
• Potassium sulphanilate
• NS00078272
• EINECS 249-942-6
• EC 249-942-6
• 29901-62-0
• DTXSID80184019
• SCHEMBL5776427
• potassium sulfanilate
• LDZHTQSBXDDUFB-UHFFFAOYSA-M

• Inchi： 1S/C6H7NO3S.K/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+1/p-1
• InChI Key： LDZHTQSBXDDUFB-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(=CC=1)N)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 210.97058
• Monoisotopic Mass: 210.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.22